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Compound of Interest

Compound Name: Oxodipine

Cat. No.: B10858574

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Oxodipine is a dihydropyridine calcium channel blocker utilized in cardiovascular research for
its therapeutic potential in treating hypertension.[1][2] Accurate and reproducible experimental
results rely on the correct preparation and storage of oxodipine stock solutions. These
application notes provide detailed protocols for the preparation, storage, and handling of
oxodipine to ensure its stability and efficacy in research applications. Oxodipine, with the
chemical formula C19H21NOs and a molecular weight of approximately 359.38 g/mol , is a solid
powder at room temperature.[3][4]
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Property Value References
Molecular Formula C19H21NOe [5]

Molecular Weight 359.38 g/mol

Appearance Solid Powder

Melting Point 166.8°C
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Solubility of Oxodipine

Solvent Solubility Concentration  Notes References

Sonication may

Dimethyl ]
) be required for
Sulfoxide 55 mg/mL 153.05 mM
complete
(DMSO) _ _
dissolution.
Limited aqueous
Water <1 mg/mL -

solubility.

led < -~ onditions for Oxodini

Form Temperature Duration Conditions References
Solid Powder -20°C Up to 3 years Dry and dark.
) Short-term (days
Solid Powder 0-4°C Dry and dark.
to weeks)

Stock Solution

) -80°C Upto 1 year -
(in DMSO)

Stock Solution Long-term

) -20°C -
(in DMSO) (months)

Stock Solution 0.2°C Short-term (days

(in DMSO) to weeks)

Experimental Protocols
Protocol for Preparation of a 10 mM Oxodipine Stock
Solution in DMSO

Materials:
o Oxodipine solid powder (CAS: 90729-41-2)

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Analytical balance

Spatula

1.5 mL or 2 mL microcentrifuge tubes (amber or covered in foil)

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Pre-weighing Preparation: Allow the vial of oxodipine powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

Weighing Oxodipine: Tare a clean, dry microcentrifuge tube on the analytical balance.
Carefully weigh approximately 3.6 mg of oxodipine powder directly into the tube. Record the
exact weight.

Solvent Addition: Add the appropriate volume of DMSO to the tube to achieve a final
concentration of 10 mM. To calculate the required volume, use the following formula:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 3.6 mg of oxodipine (MW: 359.38 g/mol ) to make a 10 mM (0.01 M) solution:

Volume (L) = (0.0036 g / 359.38 g/mol ) / 0.01 mol/L=0.001 L=1 mL

Dissolution: Cap the tube tightly and vortex the solution for 1-2 minutes to facilitate
dissolution.

Sonication (if necessary): If the oxodipine does not completely dissolve, sonicate the tube in
a water bath for 5-10 minutes.

Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and
the solution is clear.
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» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in amber or foil-
wrapped microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-80°C for long-term storage (up to one year).

Safety Precautions:

Handle oxodipine in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Mandatory Visualization
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Oxodipine Stock Solution: Preparation and Storage Workflow

Preparation

Start: Equilibrate Oxodipine Powder

Weigh Oxodipine Powder
(e.g., ~3.6 mg)

\ /

Add Anhydrous DMSO
(e.g., 1 mL for 10 mMm)

Incomplete plete
\ Storage
Sonicate if Necessary Gliquot into Light-Protected Tubesj

Short-term Storage Long-term Storage

(0-4°C, days-weeks) (-20°C to -80°C, months-year)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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